(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanone (7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanone
Brand Name: Vulcanchem
CAS No.: 2210053-92-0
VCID: VC4328881
InChI: InChI=1S/C19H19ClFNO4S/c1-26-17-7-6-13(12-16(17)21)19(23)22-9-8-18(27(24,25)11-10-22)14-4-2-3-5-15(14)20/h2-7,12,18H,8-11H2,1H3
SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CC=C3Cl)F
Molecular Formula: C19H19ClFNO4S
Molecular Weight: 411.87

(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanone

CAS No.: 2210053-92-0

Cat. No.: VC4328881

Molecular Formula: C19H19ClFNO4S

Molecular Weight: 411.87

* For research use only. Not for human or veterinary use.

(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanone - 2210053-92-0

Specification

CAS No. 2210053-92-0
Molecular Formula C19H19ClFNO4S
Molecular Weight 411.87
IUPAC Name [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(3-fluoro-4-methoxyphenyl)methanone
Standard InChI InChI=1S/C19H19ClFNO4S/c1-26-17-7-6-13(12-16(17)21)19(23)22-9-8-18(27(24,25)11-10-22)14-4-2-3-5-15(14)20/h2-7,12,18H,8-11H2,1H3
Standard InChI Key UWXFDUQZGCHRNF-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CC=C3Cl)F

Introduction

Structural Characteristics

  • Thiazepane Ring: This seven-membered ring is a key component, often associated with biological activity due to its ability to interact with various molecular targets.

  • Dioxido Group: This adds to the compound's chemical reactivity and stability.

  • Chlorophenyl Substituent: Enhances the compound's potential for biological activity.

  • Fluoromethoxyphenyl Group: Contributes to the compound's lipophilicity and potential pharmacological effects.

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions. A common approach might include:

  • Cyclization Reactions: To form the thiazepane ring.

  • Coupling Reactions: To link the thiazepane with the fluoromethoxyphenyl group.

Reaction conditions may involve solvents like dichloromethane and catalysts such as phase-transfer catalysts to enhance efficiency.

Potential Applications

Given its structural features, this compound could have applications in medicinal chemistry, particularly in drug discovery. Similar compounds have shown potential as:

  • Pharmacological Agents: Due to their ability to interact with biological targets.

  • Biological Probes: For studying cellular processes.

Research Findings

While specific research findings on this compound are not available, related compounds have shown promising biological activities. For instance, compounds with thiazepane rings have been explored for their potential therapeutic effects.

Data Table: Comparison with Similar Compounds

CompoundMolecular FormulaMolecular WeightPotential Applications
(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(3-fluoro-4-methoxyphenyl)methanoneNot AvailableNot AvailableMedicinal Chemistry, Drug Discovery
1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)pent-4-en-1-oneC17H20ClN3O3S2413.9 g/molMedicinal Chemistry, Biological Activity
(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanoneNot AvailableNot AvailableMedicinal Chemistry, Pharmacological Effects

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